Cas no 1261760-01-3 (5-Chloro-4'-(trifluoromethoxy)biphenyl-2-acetic acid)

• Product Name: 5-Chloro-4'-(trifluoromethoxy)biphenyl-2-acetic acid
• CAS No: 1261760-01-3
• MF: C₁₅H₁₀ClF₃O₃
• MW: 330.686314105988
• CID: 4790406
• Update Time: 2025-10-28

5-Chloro-4'-(trifluoromethoxy)biphenyl-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4'-(trifluoromethoxy)biphenyl-2-acetic acid

• Inchi： 1S/C15H10ClF3O3/c16-11-4-1-10(7-14(20)21)13(8-11)9-2-5-12(6-3-9)22-15(17,18)19/h1-6,8H,7H2,(H,20,21)
• InChI Key： FWJLVYAANLTKAT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(CC(=O)O)=C(C=1)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 381
• XLogP3: 4.8
• Topological Polar Surface Area: 46.5

Additional information on 5-Chloro-4'-(trifluoromethoxy)biphenyl-2-acetic acid

5-Chloro-4'-(trifluoromethoxy)biphenyl-2-acetic Acid: A Comprehensive Overview

5-Chloro-4'-(trifluoromethoxy)biphenyl-2-acetic acid, also known by its CAS number 1261760-01-3, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound belongs to the class of biphenylacetic acids, which have been extensively studied for their potential in drug development. The structure of this compound is characterized by a biphenyl ring system, where one ring is substituted with a chlorine atom at the 5-position and a trifluoromethoxy group at the 4' position. The acetic acid moiety is attached to the 2-position of the biphenyl system, making it a unique derivative with distinct chemical and biological properties.

The synthesis of 5-Chloro-4'-(trifluoromethoxy)biphenyl-2-acetic acid involves a series of well-established organic reactions, including Friedel-Crafts alkylation, nucleophilic substitution, and oxidation. The introduction of the trifluoromethoxy group at the 4' position is particularly challenging due to its electron-withdrawing nature, which can influence the reactivity of the molecule during subsequent steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such complex structures, reducing production costs and improving yield.

The pharmacological properties of this compound have been extensively investigated in recent studies. Research has shown that 5-Chloro-4'-(trifluoromethoxy)biphenyl-2-acetic acid exhibits potent inhibitory activity against various enzyme targets, making it a promising candidate for therapeutic interventions. For instance, a study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit histone deacetylases (HDACs), which are implicated in several pathological conditions, including cancer and neurodegenerative diseases. The trifluoromethoxy group plays a crucial role in enhancing the compound's bioavailability and stability, while the chlorine substituent contributes to its selectivity towards specific enzyme pockets.

In addition to its enzymatic activity, this compound has demonstrated remarkable anti-inflammatory properties. A recent study conducted by researchers at Stanford University revealed that 5-Chloro-4'-(trifluoromethoxy)biphenyl-2-acetic acid significantly reduces inflammation in animal models by modulating the NF-kB signaling pathway. This finding underscores its potential as a novel anti-inflammatory agent with fewer side effects compared to conventional therapies.

The structural uniqueness of this compound also makes it an attractive scaffold for further drug design. By modifying the substituents on the biphenyl ring or altering the acetic acid moiety, researchers can explore a wide range of biological activities. For example, replacing the chlorine atom with other halogens or electron-donating groups could lead to compounds with enhanced potency or selectivity against specific targets.

In terms of manufacturing and commercialization, 5-Chloro-4'-(trifluoromethoxy)biphenyl-2-acetic acid is increasingly being recognized as a valuable intermediate in pharmaceutical synthesis. Its high purity and stability make it suitable for large-scale production processes. Moreover, advancements in green chemistry have enabled environmentally friendly synthesis routes, reducing waste and energy consumption during production.

In conclusion, 5-Chloro-4'-(trifluoromethoxy)biphenyl-2-acetic acid represents a cutting-edge compound with immense potential in drug discovery and development. Its unique structure, combined with its diverse pharmacological activities, positions it as a key player in addressing unmet medical needs. As research continues to uncover new applications for this compound, it is expected to play an increasingly important role in advancing therapeutic interventions across various disease areas.